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Compound of Interest

Compound Name: Dimethyl Phthalate-13C2

Cat. No.: B584817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Dimethyl Phthalate-13C2, a stable isotope-labeled form of Dimethyl Phthalate (DMP). This

document is intended to serve as a valuable resource for researchers and professionals

engaged in pharmaceutical development, metabolism studies, and environmental analysis

where isotopically labeled standards are crucial for accurate quantification and identification.

Core Physical and Chemical Data
The incorporation of two carbon-13 isotopes into the dimethyl phthalate structure provides a

distinct mass signature essential for its use as an internal standard in mass spectrometry-

based analytical methods. While many macroscopic physical properties are not significantly

altered by this isotopic substitution, key molecular identifiers are distinct.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b584817?utm_src=pdf-interest
https://www.benchchem.com/product/b584817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name Dimethyl Phthalate-13C2 [1]

CAS Number 1346598-73-9 [1]

Molecular Formula C₈¹³C₂H₁₀O₄ [1]

Molecular Weight 196.17 g/mol [1]

Accurate Mass 196.0646 [1]

Appearance Colorless oily liquid [2][3][4]

Melting Point 2 °C (36 °F; 275 K) (unlabeled) [2]

Boiling Point
283 to 284 °C (541 to 543 °F;

556 to 557 K) (unlabeled)
[2]

Density 1.19 g/cm³ (unlabeled) [2]

Solubility in water
~4 g/L (poorly soluble)

(unlabeled)
[2][3]

Odor
Slight aromatic odor

(unlabeled)
[2][3]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Dimethyl
Phthalate-13C2 are not readily available in the public domain. However, standard

methodologies for determining these properties for organic compounds are well-established.

Synthesis of Dimethyl Phthalate
The industrial synthesis of dimethyl phthalate is achieved through the esterification of phthalic

anhydride with methanol.[2][3][5] This reaction is typically catalyzed by a strong acid, such as

sulfuric acid.[2] To synthesize the 13C2 labeled variant, 13C-labeled methanol would be used

as a starting material.

A general laboratory-scale synthesis protocol can be adapted from procedures for similar

phthalate esters:
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Reaction Setup: Phthalic anhydride and an excess of methanol-¹³C are added to a reaction

vessel.

Catalysis: A catalytic amount of concentrated sulfuric acid is carefully added.

Reaction Conditions: The mixture is heated to reflux for several hours to drive the

esterification reaction to completion.

Workup: After cooling, the reaction mixture is neutralized with a basic solution, such as

sodium bicarbonate, to remove the acid catalyst and any unreacted phthalic anhydride.

Purification: The product is then washed with water, dried over an anhydrous salt (e.g.,

magnesium sulfate), and purified by distillation to yield pure dimethyl phthalate-¹³C₂.

Analytical Characterization
The identity and purity of synthesized Dimethyl Phthalate-13C2 are confirmed using standard

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for both

identifying and quantifying phthalates. The sample is injected into a gas chromatograph,

where it is vaporized and separated based on its boiling point and interaction with the

column. The separated components then enter a mass spectrometer, which provides a mass

spectrum that can be used to confirm the molecular weight and fragmentation pattern of the

labeled compound.

High-Performance Liquid Chromatography (HPLC): HPLC, particularly with UV or mass

spectrometric detection, is another common method for analyzing phthalates.[6][7] A solution

of the sample is pumped through a column packed with a stationary phase. The components

separate based on their differential partitioning between the mobile and stationary phases.

This technique is useful for quantifying the purity of the synthesized product.

Workflow Diagrams
Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of Dimethyl Phthalate-13C2.
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Analytical Workflow

Analytical Workflow for Dimethyl Phthalate-13C2
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Caption: Analytical workflow for the characterization of Dimethyl Phthalate-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.atamanchemicals.com/dimethyl-phthalate-dmp_u29659/
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Phthalate
https://www.chemicalbook.com/synthesis/dimethyl-phthalate.htm
https://www.atsdr.cdc.gov/toxprofiles/tp73-c6.pdf
https://opus.govst.edu/cgi/viewcontent.cgi?article=1360&context=capstones
https://www.benchchem.com/product/b584817#physical-properties-of-dimethyl-phthalate-13c2
https://www.benchchem.com/product/b584817#physical-properties-of-dimethyl-phthalate-13c2
https://www.benchchem.com/product/b584817#physical-properties-of-dimethyl-phthalate-13c2
https://www.benchchem.com/product/b584817#physical-properties-of-dimethyl-phthalate-13c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b584817?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

